5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-naphthamide

• Molecular Formula: C19H14ClNO3
• Molecular Weight: 339.8 g/mol
• IUPAC Name: 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C19H14ClNO3/c20-16-6-2-3-13-14(16)4-1-5-15(13)19(22)21-12-7-8-17-18(11-12)24-10-9-23-17/h1-8,11H,9-10H2,(H,21,22)
• InChI Key: RSCHIOALEJELFW-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC=CC4=C3C=CC=C4Cl

Description

5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-naphthamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is also known as BIX-01294 and has a molecular formula of C23H16ClNO2.

Mechanism of Action

The mechanism of action of 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-naphthamide involves the inhibition of G9a, which is responsible for the methylation of histone H3 at lysine 9. Methylation of histone H3 at this site is associated with gene repression, and inhibition of G9a leads to the reactivation of tumor suppressor genes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in various cancer models. It also has anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-naphthamide in lab experiments include its potency and specificity as a G9a inhibitor, which makes it a valuable tool for studying epigenetic mechanisms and cancer biology. However, its limitations include its relatively high cost and potential off-target effects.

Future Directions

There are several future directions for the research on 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-naphthamide. One direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to explore its effects on other epigenetic targets and pathways. Additionally, there is a need for the development of more potent and selective G9a inhibitors with fewer off-target effects.

Synthesis Methods

The synthesis of 5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-naphthamide involves the reaction of 1-naphthylamine with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then treated with thionyl chloride and chlorinated to obtain the final product.

Scientific Research Applications

5-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-naphthamide has been extensively studied for its potential applications in epigenetics and cancer research. It is a potent inhibitor of G9a, a histone lysine methyltransferase, which plays a crucial role in gene repression. Inhibition of G9a by BIX-01294 has been shown to reactivate the expression of tumor suppressor genes, leading to the inhibition of cancer cell growth.